Cas no 2349588-95-8 (tert-butyl (3R)-3-amino-3-cyclopropylpropanoate)

• Product Name: tert-butyl (3R)-3-amino-3-cyclopropylpropanoate
• CAS No: 2349588-95-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6386470
• PubChem ID: 163321003
• Update Time: 2025-10-28

tert-butyl (3R)-3-amino-3-cyclopropylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-amino-3-cyclopropylpropanoate
• 2349588-95-8
• EN300-6152202

• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)6-8(11)7-4-5-7/h7-8H,4-6,11H2,1-3H3/t8-/m1/s1
• InChI Key： OLZAMXOIEVUZLW-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(C[C@H](C1CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (3R)-3-amino-3-cyclopropylpropanoate

Comprehensive Overview of tert-butyl (3R)-3-amino-3-cyclopropylpropanoate (CAS No. 2349588-95-8)

The compound tert-butyl (3R)-3-amino-3-cyclopropylpropanoate (CAS No. 2349588-95-8) is a chiral intermediate of significant interest in pharmaceutical and fine chemical synthesis. Its unique structural features, including the cyclopropyl ring and tert-butyl ester group, make it a versatile building block for drug discovery and development. Recent trends in asymmetric synthesis and green chemistry have amplified its relevance, as researchers seek sustainable methods to produce enantiomerically pure compounds.

In the context of AI-driven drug design and high-throughput screening, tert-butyl (3R)-3-amino-3-cyclopropylpropanoate has gained attention for its potential applications in protease inhibitors and GPCR-targeted therapeutics. The 3R stereochemistry is particularly valuable for creating biologically active molecules with improved selectivity. A 2023 study highlighted its role in optimizing bioavailability of small-molecule drugs, addressing a key challenge in modern pharmacology.

The synthesis of CAS No. 2349588-95-8 typically involves enantioselective catalysis, with recent advances focusing on enzyme-mediated reactions and flow chemistry techniques. These methods align with the pharmaceutical industry's shift toward continuous manufacturing, reducing waste and improving efficiency. Analytical characterization via HPLC-MS and chiral chromatography confirms the compound's high purity (>98% ee), meeting stringent regulatory requirements for GMP production.

From a commercial perspective, tert-butyl (3R)-3-amino-3-cyclopropylpropanoate serves as a critical intermediate for API synthesis in antiviral and CNS drugs. Market analysts project growing demand due to its utility in next-generation therapeutics, especially those targeting rare diseases and precision medicine applications. Storage recommendations emphasize protection from moisture at 2-8°C, with stability data supporting long-term viability under inert atmospheres.

Environmental and safety assessments of CAS 2349588-95-8 indicate compliance with REACH regulations and OECD test guidelines. Its biodegradability profile and low ecotoxicity make it suitable for sustainable chemistry initiatives. Researchers are exploring its derivatives for bioconjugation techniques, leveraging the reactive amino group for targeted drug delivery systems—a hot topic in nanomedicine research.

Patent landscapes reveal increasing IP activity around cyclopropyl-containing compounds, with 2349588-95-8 appearing in several applications for kinase inhibitors and anti-inflammatory agents. The compound's structural rigidity contributes to enhanced metabolic stability, a property highly valued in drug candidate optimization. Recent publications in ACS Medicinal Chemistry Letters demonstrate its utility in fragment-based drug design.

Quality control protocols for tert-butyl (3R)-3-amino-3-cyclopropylpropanoate involve rigorous spectroscopic validation (1H/13C NMR, IR) and residual solvent analysis per ICH Q3C guidelines. Suppliers offering custom synthesis services often provide scale-up support from milligram to kilogram quantities, catering to both academic research and industrial applications. The compound's LogP and pKa values make it particularly useful for crossing blood-brain barrier in neuropharmaceutical development.

Emerging applications include its use as a precursor for PET tracer synthesis and peptidomimetics, reflecting broader trends in theranostics and personalized medicine. The tert-butyl ester moiety allows selective deprotection under mild conditions, enabling efficient multi-step synthesis workflows. Computational studies using molecular docking software have identified its derivatives as potential modulators of protein-protein interactions.

In formulation science, the compound's solid-state properties (crystallinity, hygroscopicity) are carefully characterized to ensure compatibility with lyophilization processes and lipid nanoparticle encapsulation techniques. These considerations are critical for developing oral dosage forms and injectable formulations, addressing frequent queries about drug delivery optimization in pharmaceutical forums.

The global supply chain for CAS 2349588-95-8 demonstrates regional specialization, with GMP-certified facilities in Europe and Asia-Pacific leading production. Regulatory filings emphasize proper SDS documentation and transport classification, though the compound falls outside hazardous material categories. Current research collaborations focus on developing continuous flow synthesis routes to enhance atom economy—a priority in green chemistry metrics.